Cas no 1391732-73-2 (benzyl N-[(4-fluoro-4-piperidyl)methyl]carbamate;hydrochloride)

• Product Name: benzyl N-[(4-fluoro-4-piperidyl)methyl]carbamate;hydrochloride
• CAS No: 1391732-73-2
• MF: C₁₄H₂₀ClFN₂O₂
• MW: 302.772206306458
• MDL: MFCD23378516
• CID: 4593417
• PubChem ID: 124220023
• Update Time: 2025-06-28

benzyl N-[(4-fluoro-4-piperidyl)methyl]carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl (4-fluoropiperidin-4-yl)methylcarbamate HCl
• Benzyl (4-Fluoropiperidin-4-Yl)Methylcarbamate Hydrochloride
• benzyl ((4-fluoropiperidin-4-yl)methyl)carbamate hydrochloride
• BENZYL N-[(4-FLUOROPIPERIDIN-4-YL)METHYL]CARBAMATE HYDROCHLORIDE
• benzyl N-[(4-fluoro-4-piperidyl)methyl]carbamate;hydrochloride
• Benzyl N-[(4-fluoro-4-piperidyl)methyl]carbamate hydrochloride
• 1391732-73-2
• benzyl N-[(4-Fluoro-4-piperidyl)methyl]carbamate HCl
• N-Cbz-1-(4-fluoro-4-piperidyl)methanamine Hydrochloride
• benzyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate;hydrochloride
• CS-0183225
• W10130
• C14H20ClFN2O2
• MFCD23378516
• AKOS037646904
• AS-71445
• SY343775

• MDL： MFCD23378516
• Inchi： 1S/C14H19FN2O2.ClH/c15-14(6-8-16-9-7-14)11-17-13(18)19-10-12-4-2-1-3-5-12;/h1-5,16H,6-11H2,(H,17,18);1H
• InChI Key： VCDIKDGOFRPUNA-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNC(=O)OCC2C=CC=CC=2)CCNCC1

Computed Properties

• Exact Mass: 302.1197337 g/mol
• Monoisotopic Mass: 302.1197337 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 302.77
• Topological Polar Surface Area: 50.4

Additional information on benzyl N-[(4-fluoro-4-piperidyl)methyl]carbamate;hydrochloride

Introduction to benzyl N-[(4-fluoro-4-piperidyl)methyl]carbamate;hydrochloride (CAS No. 1391732-73-2)

benzyl N-[(4-fluoro-4-piperidyl)methyl]carbamate;hydrochloride (CAS No. 1391732-73-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a piperidine derivative, is characterized by its unique structural features, including a fluorinated piperidine moiety and a benzyl carbamate functional group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing research.

The fluorine atom in the piperidine ring plays a crucial role in modulating the compound's pharmacological properties. Fluorination can enhance the metabolic stability, lipophilicity, and receptor binding affinity of a molecule, making it particularly useful in drug design. The benzyl carbamate group, on the other hand, is known for its ability to form stable amide bonds and can influence the compound's solubility and bioavailability.

Recent studies have explored the potential of benzyl N-[(4-fluoro-4-piperidyl)methyl]carbamate;hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. The compound has shown promising results in preclinical models due to its ability to modulate specific neurotransmitter systems, particularly those involving dopamine and serotonin.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological profile of benzyl N-[(4-fluoro-4-piperidyl)methyl]carbamate;hydrochloride and found that it exhibits potent activity as a dopamine D2 receptor antagonist. This property makes it a potential candidate for treating conditions characterized by dopaminergic dysfunction, such as schizophrenia and drug addiction.

Another area of interest is the compound's potential as an antidepressant. Preclinical studies have demonstrated that benzyl N-[(4-fluoro-4-piperidyl)methyl]carbamate;hydrochloride can enhance serotonergic neurotransmission, which is a key mechanism in the treatment of depression. The compound's ability to cross the blood-brain barrier efficiently further supports its potential as a therapeutic agent for central nervous system (CNS) disorders.

The synthesis of benzyl N-[(4-fluoro-4-piperidyl)methyl]carbamate;hydrochloride involves several steps, including the preparation of the fluorinated piperidine intermediate and its subsequent coupling with benzyl chloroformate. The final step involves the formation of the hydrochloride salt to improve solubility and stability. The synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and toxicity, preliminary studies have shown that benzyl N-[(4-fluoro-4-piperidyl)methyl]carbamate;hydrochloride has a favorable safety profile. However, further investigations are necessary to fully understand its long-term effects and potential side effects. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects.

The development of benzyl N-[(4-fluoro-4-piperidyl)methyl]carbamate;hydrochloride represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable candidate for the treatment of various neurological and psychiatric disorders. As research continues, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies.